Cas no 264927-52-8 (2-Chloro-4-fluoro-5-iodo-benzoic Acid)

• Product Name: 2-Chloro-4-fluoro-5-iodo-benzoic Acid
• CAS No: 264927-52-8
• MF: C₇H₃ClFIO₂
• MW: 300.453397035599
• MDL: MFCD24107204
• CID: 1028455
• PubChem ID: 22996169
• Update Time: 2025-05-24

2-Chloro-4-fluoro-5-iodo-benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-fluoro-5-iodobenzoic acid
• 2-Chloro-4-fluoro-5-iodo-benzoic acid
• AK137717
• Benzoic acid, 2-chloro-4-fluoro-5-iodo-
• AB0097376
• CS-0098696
• AKOS020007843
• MFCD24107204
• 2-Chloro-4-fluoro-5-iodobenzoicacid
• SCHEMBL7082885
• DB-192640
• DS-5883
• SY102842
• 264927-52-8
• DTXSID70629444
• C7H3ClFIO2
• 2-Chloro-4-fluoro-5-iodo-benzoic Acid

• MDL： MFCD24107204
• Inchi： 1S/C7H3ClFIO2/c8-4-2-5(9)6(10)1-3(4)7(11)12/h1-2H,(H,11,12)
• InChI Key： PXQFJWCRWMFMEG-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(C(=O)O)=C1)Cl)F

Computed Properties

• Exact Mass: 299.88503g/mol
• Monoisotopic Mass: 299.88503g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.8

Experimental Properties

• Density: 2.143±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.078 g/l) (25 º C),

Additional information on 2-Chloro-4-fluoro-5-iodo-benzoic Acid

Exploring the Chemical and Biological Properties of 2-Chloro-4-Fluoro-5-Iodo-Benzoic Acid

2-Chloro-4-fluoro-5-iodo-benzoic acid, also known by its CAS number 264927-52-8, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with chlorine, fluorine, and iodine atoms at specific positions. The presence of these halogen substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for various research and industrial applications.

The synthesis of 2-chloro-4-fluoro-5-iodo-benzoic acid typically involves multi-step organic synthesis strategies. Researchers often employ electrophilic aromatic substitution reactions to introduce the halogen atoms at the desired positions on the benzene ring. The choice of reagents and reaction conditions is critical to ensure high yields and purity of the final product. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound.

In terms of biological activity, 2-chloro-4-fluoro-5-iodo-benzoic acid has been extensively studied for its potential as a lead compound in drug discovery. The halogen substituents on the benzene ring contribute to its ability to interact with biological targets such as enzymes, receptors, and ion channels. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, making it a promising candidate for anti-cancer drug development. Additionally, its iodine atom enhances its ability to undergo radioactive labeling, which is valuable for imaging applications in nuclear medicine.

The chemical stability of 2-chloro-4-fluoro-5-iodo-benzoic acid is another area of interest. Due to the electron-withdrawing effects of the halogen substituents, the compound demonstrates good thermal stability and resistance to oxidation. These properties make it suitable for use in high-throughput screening assays and other demanding chemical processes. Recent research has also explored its application as a building block for constructing more complex molecular architectures, such as heterocyclic compounds and bioactive polymers.

In terms of environmental impact, the degradation pathways of 2-chloro-4-fluoro-5-iobenzoic acid have been studied to assess its potential risks to ecosystems. Results indicate that under aerobic conditions, the compound undergoes microbial degradation through hydrolysis and oxidation mechanisms. However, further studies are needed to fully understand its long-term environmental fate and toxicity profile.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are widely used to characterize 2-chloro-4-fluoro-iobenzoic acid. These methods provide detailed insights into its molecular structure, purity, and stability under various conditions. The integration of computational chemistry tools has also facilitated virtual screening and molecular docking studies, which are essential for predicting its binding affinities with biological targets.

In conclusion, 2-chloro-iobenzoic acid is a versatile compound with a wide range of applications in both academic research and industrial settings. Its unique combination of chemical properties makes it an invaluable tool for advancing our understanding of molecular interactions and developing innovative solutions in medicine and materials science.